Cas no 1695339-50-4 (2-(3-chlorothiophen-2-yl)propan-2-ol)

• Product Name: 2-(3-chlorothiophen-2-yl)propan-2-ol
• CAS No: 1695339-50-4
• MF: C₇H₉ClOS
• MW: 176.663759946823
• CID: 6090433
• PubChem ID: 107358974
• Update Time: 2025-06-08

2-(3-chlorothiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorothiophen-2-yl)propan-2-ol
• 3-Chloro-α,α-dimethyl-2-thiophenemethanol
• 1695339-50-4
• EN300-1963738

• Inchi： 1S/C7H9ClOS/c1-7(2,9)6-5(8)3-4-10-6/h3-4,9H,1-2H3
• InChI Key： HHVSQVVBOOBERI-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1Cl)(O)(C)C

Computed Properties

• Exact Mass: 176.0062638g/mol
• Monoisotopic Mass: 176.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-(3-chlorothiophen-2-yl)propan-2-ol

Introduction to 2-(3-Chlorothiophen-2-yl)propan-2-ol (CAS No. 1695339-50-4)

2-(3-Chlorothiophen-2-yl)propan-2-ol, also known by its CAS number 1695339-50-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorothiophene moiety and a tert-butanol functional group. The combination of these structural elements endows the compound with a range of interesting properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical formula of 2-(3-chlorothiophen-2-yl)propan-2-ol is C₈H₉ClOS, and it has a molecular weight of approximately 184.67 g/mol. The compound's physical properties, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments. Recent studies have shown that 2-(3-chlorothiophen-2-yl)propan-2-ol exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental protocols.

In terms of its biological activity, 2-(3-chlorothiophen-2-yl)propan-2-ol has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrates significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 2-(3-chlorothiophen-2-yl)propan-2-ol could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-(3-chlorothiophen-2-yl)propan-2-ol has also shown potential as an antioxidant agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and reduces oxidative stress in cellular models. These antioxidant properties are particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic profile of 2-(3-chlorothiophen-2-yl)propan-2-ol is another important aspect that has been investigated. Studies have shown that the compound has good oral bioavailability and a favorable half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicity studies have indicated that 2-(3-chlorothiophen-2-yl)propan-2-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the realm of drug discovery, the structural diversity and functional versatility of 2-(3-chlorothiophen-2-yl)propan-2-ol make it an attractive starting point for medicinal chemists. The chlorothiophene moiety can be modified to enhance specific biological activities or to improve pharmacological properties such as selectivity and potency. For instance, recent work by researchers at the National Institutes of Health (NIH) has explored the synthesis of analogs with different substituents on the thiophene ring to optimize their anti-inflammatory and antioxidant profiles.

The clinical potential of 2-(3-chlorothiophen-2-yl)propan-2-ol is further supported by ongoing preclinical studies. These studies aim to evaluate the compound's efficacy in animal models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results have been promising, with the compound demonstrating significant therapeutic benefits without causing severe side effects.

In conclusion, 2-(3-chlorothiophen-2-y l)propan - 2 - ol (CAS No . 1695339 - 50 - 4) strong > represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a potential candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.